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Compound of Interest

Compound Name: 6-Bromohex-1-yne

CAS No.: 66977-99-9

Cat. No.: B1269820

Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 6-Bromohex-1-yne (CAS: 66977-99-9). The following information is intended for

trained laboratory personnel, including researchers, scientists, and professionals in drug

development, to ensure safe and compliant laboratory operations.

Hazard Identification and Safety Summary
6-Bromohex-1-yne is a flammable liquid and vapor that can cause skin and eye irritation, and

may lead to respiratory irritation.[1] It is crucial to handle this chemical with appropriate safety

measures to minimize exposure and risk.
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Hazard Class Category

Flammable Liquids Category 3[1]

Skin Corrosion/Irritation Category 2[1]

Serious Eye Damage/Eye Irritation Category 2[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory tract irritation)[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 6-
Bromohex-1-yne. The following table outlines the required PPE.

Body Part Required PPE Specification/Standard

Eyes/Face
Chemical splash goggles or a

face shield

Must meet OSHA's 29 CFR

1910.133 or European

Standard EN166.[2]

Hands Chemical-resistant gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact.[3]

Body
Protective clothing (e.g., lab

coat)
To prevent skin exposure.[2][4]

Respiratory

Use in a well-ventilated area. A

respirator may be necessary if

ventilation is inadequate.

A self-contained breathing

apparatus must be available

for emergencies.[4]

Step-by-Step Handling and Operational Protocol
Adherence to a strict operational protocol is essential for the safe handling of 6-Bromohex-1-
yne.

Preparation:
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Ventilation: Ensure work is conducted in a well-ventilated area, such as a chemical fume

hood.[5]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible.[2]

Ignition Sources: Remove all sources of ignition, including heat, sparks, and open flames.[6]

Use non-sparking tools and explosion-proof equipment.[2][6]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][6]

Handling:

Don PPE: Put on all required personal protective equipment as detailed in the section above.

Dispensing: When transferring the chemical, do so carefully to avoid splashes and the

generation of vapors.[5] Keep the container tightly closed when not in use.[2][6]

Hygiene: Wash hands thoroughly after handling the chemical.[2] Contaminated clothing

should be removed immediately and washed before reuse.[6]

Storage:

Location: Store in a cool, well-ventilated place, away from heat and ignition sources.[2][6]

Container: Keep the container tightly closed.[2][6]

Security: Store in a locked-up area accessible only to authorized personnel.[5][6]
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Workflow for Handling 6-Bromohex-1-yne
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Caption: A logical workflow for the safe handling of 6-Bromohex-1-yne.
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Emergency and First Aid Procedures
Immediate and appropriate action is critical in the event of an emergency.

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water.[6] If

skin irritation occurs, get medical advice.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[2]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Seek

immediate medical attention.[2]

Fire

Use carbon dioxide, dry chemical, or foam to

extinguish.[2] Wear self-contained breathing

apparatus.[6]

Spill

Evacuate the area. Remove all ignition sources.

[6] Absorb the spill with inert material and place

it in a suitable, closed container for disposal.[2]

Disposal Plan
Proper disposal of 6-Bromohex-1-yne and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a suitable, labeled, and closed container.[2]

Do not mix with other waste streams unless compatible.
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Disposal Method:

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][6]

Do not allow the chemical to enter drains or the environment.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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